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For Researchers, Scientists, and Drug Development Professionals

Introduction
Re 80 is a synthetic retinobenzoic acid derivative that has demonstrated potential as an

inducer of cell differentiation, particularly in epidermal cells. As a retinoid, Re 80 is believed to

exert its effects through the nuclear retinoic acid receptors (RARs) and retinoid X receptors

(RXRs), which are ligand-activated transcription factors that regulate the expression of a wide

array of genes involved in cell growth, differentiation, and apoptosis.[1][2] These application

notes provide a comprehensive overview of the use of Re 80 in cell differentiation assays,

including its mechanism of action, protocols for experimental setups, and data presentation.

Mechanism of Action
Re 80, like other retinoids, modulates gene expression by binding to RARs. Upon ligand

binding, the RAR forms a heterodimer with an RXR. This complex then binds to specific DNA

sequences known as retinoic acid response elements (RAREs) in the promoter regions of

target genes, thereby activating or repressing their transcription.[1][2]

In the context of epidermal differentiation, Re 80 has been shown to induce morphological

changes characteristic of differentiation in epidermal tumor cell colonies.[3] A key mechanism

identified is the modulation of keratin expression, specifically the induction of keratin 13 (K13),

a marker for internal stratified epithelia, and the inhibition of keratin 1 (K1), a marker associated

with epidermal keratinization. This shift in keratin expression is indicative of a change in the
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differentiation program of the cells. The induction of K13 has been correlated with a terminal

differentiation pathway, as cells expressing K13 were found to not incorporate

bromodeoxyuridine (BrdU), a marker for DNA synthesis and cell proliferation.

Signaling Pathway
The signaling pathway for Re 80 is presumed to follow the canonical retinoid signaling

cascade. The lipophilic nature of Re 80 allows it to cross the cell membrane and enter the

nucleus, where it binds to RARs. The activated RAR/RXR heterodimer then recruits co-

activator or co-repressor proteins to regulate the transcription of target genes. Downstream

targets in epidermal cells include the genes for K1 and K13.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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